3,4-dihydro-2H-[1,3]thiazino[3,2-a]benzimidazole

• IUPAC Name: 3,4-dihydro-2H-[1,3]thiazino[3,2-a]benzimidazole
• InChI: InChI=1S/C10H10N2S/c1-2-5-9-8(4-1)11-10-12(9)6-3-7-13-10/h1-2,4-5H,3,6-7H2
• InChI Key: PKEIUWCFINHFOC-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C3=CC=CC=C3N=C2SC1
• Molecular Formula: C10H10N2S
• Molecular Weight: 190.27 g/mol

Description

3,4-dihydro-2H-[1,3]thiazino[3,2-a]benzimidazole (DTB) is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential applications in drug development. The unique structure of DTB makes it an attractive target for synthesis and study, as it exhibits a range of interesting biological properties.

Mechanism of Action

The mechanism of action of 3,4-dihydro-2H-[1,3]thiazino[3,2-a]benzimidazole is not yet fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways in cells. 3,4-dihydro-2H-[1,3]thiazino[3,2-a]benzimidazole has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. It has also been found to modulate the activity of several key signaling pathways, including the NF-κB pathway and the MAPK pathway.
Biochemical and physiological effects:
3,4-dihydro-2H-[1,3]thiazino[3,2-a]benzimidazole has been shown to have a range of biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of cell proliferation, and the modulation of the immune system. 3,4-dihydro-2H-[1,3]thiazino[3,2-a]benzimidazole has also been found to have antimicrobial and antifungal properties, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

3,4-dihydro-2H-[1,3]thiazino[3,2-a]benzimidazole has several advantages for use in lab experiments, including its ease of synthesis, its stability, and its ability to exhibit a range of interesting biological properties. However, there are also some limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on 3,4-dihydro-2H-[1,3]thiazino[3,2-a]benzimidazole. One area of interest is the development of 3,4-dihydro-2H-[1,3]thiazino[3,2-a]benzimidazole-based drugs for the treatment of cancer and other diseases. Another potential direction is the study of 3,4-dihydro-2H-[1,3]thiazino[3,2-a]benzimidazole's effects on the immune system, with the goal of developing new immunomodulatory therapies. Additionally, further research is needed to fully understand the mechanism of action of 3,4-dihydro-2H-[1,3]thiazino[3,2-a]benzimidazole and to identify its molecular targets.

Synthesis Methods

3,4-dihydro-2H-[1,3]thiazino[3,2-a]benzimidazole can be synthesized using a variety of methods, including the reaction of 2-mercaptoaniline with 2-bromoaniline followed by cyclization with sulfur and heating. Another method involves the reaction of o-phenylenediamine with 2-bromoaniline followed by cyclization with sulfur and heating. These methods have been optimized to produce high yields of pure 3,4-dihydro-2H-[1,3]thiazino[3,2-a]benzimidazole.

Scientific Research Applications

3,4-dihydro-2H-[1,3]thiazino[3,2-a]benzimidazole has been extensively studied for its potential applications in drug development. It has been found to exhibit a range of interesting biological properties, including antimicrobial, antifungal, and anticancer activities. 3,4-dihydro-2H-[1,3]thiazino[3,2-a]benzimidazole has also been shown to have potential as an anti-inflammatory agent and as a modulator of the immune system.